Cas no 1805136-64-4 (5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid)

• Product Name: 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid
• CAS No: 1805136-64-4
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916049
• Update Time: 2025-05-25

5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

• Inchi： 1S/C8H8F2N2O3/c9-8(10)6-4(1-5(13)14)12-2-3(11)7(6)15/h2,8H,1,11H2,(H,12,15)(H,13,14)
• InChI Key： AGJJGVVTPOBITN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1CC(=O)O)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: -0.2
• Topological Polar Surface Area: 92.4

Additional information on 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic Acid: A Comprehensive Overview

The compound 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid (CAS No. 1805136-64-4) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with an amino group at position 5, a difluoromethyl group at position 3, a hydroxyl group at position 4, and an acetic acid moiety at position 2. These substituents contribute to its diverse functional properties and make it a subject of interest for researchers worldwide.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid. Researchers have employed various strategies, including multi-component reactions and enzymatic catalysis, to optimize the production process. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the use of microwave-assisted synthesis to achieve high yields of this compound with minimal by-products. The difluoromethyl group, introduced via a nucleophilic substitution reaction, plays a crucial role in modulating the electronic properties of the molecule, thereby enhancing its bioavailability and stability.

The biological activity of 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid has been extensively investigated in recent years. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. A research team from the University of California reported that this compound exhibits selective inhibition against COX-2 enzymes, which are key players in inflammatory diseases such as arthritis and cancer. Furthermore, its hydroxyl group facilitates hydrogen bonding interactions with cellular proteins, enhancing its ability to target specific pathological pathways.

In addition to its pharmacological applications, 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid has shown potential in agricultural sciences. Field trials conducted in collaboration with the International Rice Research Institute revealed that this compound acts as an effective plant growth regulator, promoting root development and enhancing resistance to environmental stressors such as drought and salinity. The acetic acid moiety contributes to its ability to penetrate plant tissues efficiently, ensuring sustained release and prolonged efficacy.

From a materials science perspective, this compound has been explored as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its pyridine ring provides aromatic stability, while the amino and hydroxyl groups enable strong coordination with metal ions. A study published in *Advanced Materials* demonstrated that incorporating this compound into MOFs significantly improves their gas adsorption capabilities, making them suitable for applications in carbon capture and storage.

The commercialization of 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid is currently being driven by its versatility across multiple industries. Pharmaceutical companies are actively pursuing its development as an anti-inflammatory drug, while agricultural firms are exploring its potential as a bio-stimulant for crop improvement. Moreover, materials scientists are investigating its use in developing next-generation electronic devices with enhanced performance characteristics.

In conclusion, 5-Amino-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid (CAS No. 1805136-64-4) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key molecule for future innovations in medicine, agriculture, and materials science.